1-Benzyl-3-cyclohexyl-1-(2-hydroxyethyl)thiourea

• Molecular Formula: C16H24N2OS
• Molecular Weight: 292.4 g/mol
• IUPAC Name: 1-benzyl-3-cyclohexyl-1-(2-hydroxyethyl)thiourea
• InChI: InChI=1S/C16H24N2OS/c19-12-11-18(13-14-7-3-1-4-8-14)16(20)17-15-9-5-2-6-10-15/h1,3-4,7-8,15,19H,2,5-6,9-13H2,(H,17,20)
• InChI Key: NEBIDHFDBHBTKN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=S)N(CCO)CC2=CC=CC=C2

Description

1-Benzyl-3-cyclohexyl-1-(2-hydroxyethyl)thiourea is a substituted thiourea derivative characterized by three distinct functional groups: a benzyl group (aromatic), a cyclohexyl group (alicyclic), and a 2-hydroxyethyl chain (polar). This structural complexity imparts unique physicochemical and biological properties. Thioureas are known for their versatility in coordination chemistry, catalysis, and medicinal applications due to their sulfur and nitrogen donor atoms . The hydroxyethyl group enhances hydrophilicity, while the benzyl and cyclohexyl moieties contribute to lipophilicity, balancing solubility and membrane permeability .

Biological Activity

1-Benzyl-3-cyclohexyl-1-(2-hydroxyethyl)thiourea is a synthetic compound belonging to the thiourea class, which has garnered attention for its diverse biological activities. This article delves into its biological activities, including antibacterial, anticancer, and neuroprotective properties, supported by research findings and case studies.

Chemical Structure and Properties

The compound's structure can be depicted as follows:

$$\text{C}_{16}\text{H}_{22}\text{N}_{2}\text{OS}$$

It features a benzyl group, a cyclohexyl moiety, and a hydroxyethyl substituent attached to a thiourea backbone. This unique structure contributes to its biological activity.

1. Antibacterial Activity

Research has indicated that thiourea derivatives exhibit significant antibacterial properties. For instance, studies have shown that various thiourea compounds demonstrate activity against multiple bacterial strains, including Escherichia coli and Staphylococcus aureus .

• Minimum Inhibitory Concentration (MIC) values for related thiourea compounds ranged from 40 to 50 µg/mL , comparable to standard antibiotics like ceftriaxone .

Compound	Bacterial Strain	MIC (µg/mL)	Inhibition Zone (mm)
Compound 1	E. coli	40	29
Compound 2	S. aureus	50	24

2. Anticancer Activity

1-Benzyl-3-cyclohexyl-1-(2-hydroxyethyl)thiourea has been investigated for its potential anticancer effects. Studies have reported that thiourea derivatives can inhibit cancer cell proliferation by targeting specific molecular pathways.

• IC50 values for related compounds have been documented between 3 to 14 µM against various cancer cell lines, including breast and prostate cancer .

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7 (breast)	7	Induction of apoptosis
PC-3 (prostate)	14	Inhibition of angiogenesis

3. Neuroprotective Activity

Recent studies have highlighted the neuroprotective potential of thiourea derivatives against neurodegenerative diseases such as Alzheimer's. These compounds have shown inhibitory activity against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes involved in neurotransmitter breakdown.

• The IC50 values against AChE ranged from 33.27 to 93.85 nM , indicating potent enzyme inhibition .

Enzyme	IC50 Range (nM)
AChE	33.27 - 93.85
BChE	105.9 - 412.5

Case Studies

Several case studies have documented the efficacy of thiourea derivatives in clinical settings:

• Study on Breast Cancer Cells : A study demonstrated that a related thiourea derivative significantly reduced cell viability in MCF-7 cells, with observed morphological changes consistent with apoptosis induction .
• Neuroprotective Effects : Another study evaluated the effects of thiourea derivatives on memory impairment in animal models of Alzheimer’s disease, showing improvement in cognitive functions alongside reduced AChE activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Thiourea Derivatives

Substituent Effects on Molecular Structure and Bonding

• Benzyl vs. Benzoyl Groups :

  • 1-Benzyl-3-methyl-2-thiourea (CAS 2740-94-5, C₉H₁₂N₂S) replaces the cyclohexyl and hydroxyethyl groups with a methyl group. The absence of a polar hydroxyethyl chain reduces hydrogen-bonding capacity, as seen in simpler packing structures .
  • N-Benzoylthioureas (e.g., 1-Benzoyl-3-(2,4,5-trichlorophenyl)thiourea) feature an electron-withdrawing benzoyl group, leading to shorter C=O and C=S bond lengths compared to benzyl-substituted analogs. This enhances stability in coordination with metals .
• Cyclohexyl vs. Other Aliphatic/Aromatic Groups: 1-Cyclohexyl-3-[[4-(diethylamino)benzoyl]amino]thiourea (C₁₈H₂₈N₄OS) shares the cyclohexyl group but includes a diethylamino-benzoyl substituent. The bulky diethylamino group increases steric hindrance, reducing reactivity in nucleophilic substitutions compared to the hydroxyethyl-containing target compound . 1-Benzyl-3-methyl-2-thiourea lacks the cyclohexyl group, resulting in lower lipophilicity (logP ~2.5 vs. estimated logP ~4.0 for the target compound) .
• Hydroxyethyl vs. Non-Polar Chains: 3,3-Bis(2-hydroxyethyl)-1-(4-methylbenzoyl)thiourea (C₁₃H₁₇N₃O₃S) has two hydroxyethyl groups, enabling extensive intermolecular hydrogen bonding. This increases melting points (MP ~180–185°C) compared to mono-hydroxyethyl derivatives (estimated MP ~150–160°C for the target compound) . N-(2-Hydroxyethyl)-N'-methylthioureas are precursors to 2-methyl-aminothiazolines, highlighting the role of hydroxyethyl groups in cyclization reactions. The target compound’s hydroxyethyl chain may similarly facilitate heterocyclic synthesis .

Table 1: Structural and Physicochemical Comparison

Compound	Molecular Formula	Key Substituents	logP (Estimated)	Melting Point (°C)	Notable Properties
Target compound	C₁₆H₂₃N₃OS	Benzyl, cyclohexyl, hydroxyethyl	~4.0	~150–160	Balanced hydrophilicity/lipophilicity
1-Benzyl-3-methyl-2-thiourea	C₉H₁₂N₂S	Benzyl, methyl	~2.5	135–138	Limited hydrogen bonding
3,3-Bis(2-hydroxyethyl)-1-(4-methylbenzoyl)thiourea	C₁₃H₁₇N₃O₃S	4-Methylbenzoyl, bis-hydroxyethyl	~0.8	180–185	High MP due to H-bonding
1-Benzoyl-3-(2,4,5-trichlorophenyl)thiourea	C₁₄H₁₀Cl₃N₂OS	Benzoyl, trichlorophenyl	~3.5	198–200	Enhanced metal coordination

Preparation Methods

Standard Two-Component Reaction

A solution of 1-benzyl-2-isothiocyanate ethanol (1.0 mmol) in anhydrous dichloromethane (10 mL) is treated with cyclohexylamine (1.2 mmol) under nitrogen atmosphere. The reaction proceeds at room temperature for 6–8 hours, monitored by TLC until isothiocyanate consumption. Post-reaction, the mixture is washed with 5% HCl (3 × 10 mL) to remove unreacted amine, dried over Na₂SO₄, and concentrated under reduced pressure. Crude product purification via recrystallization from ethanol yields 1-benzyl-3-cyclohexyl-1-(2-hydroxyethyl)thiourea in 82–89% yield.

Key Variables:

• Solvent: Dichloromethane or tert-butanol (enhances solubility of hydrophobic amines).

• Temperature: Room temperature for aliphatic amines; reflux (60–80°C) for aromatic amines.

• Stoichiometry: Amine excess (1.2–1.5 equiv) ensures complete isothiocyanate conversion.

Alkaline Hydrolysis of Dithiocarbamate Esters

Alternative routes utilize dithiocarbamate intermediates, particularly for introducing the hydroxyethyl moiety. Sodium N-cyclohexyldithiocarbamate is prepared by reacting cyclohexylamine with CS₂ and NaOH in aqueous ethanol. Subsequent esterification with 2-chloroethanol under alkaline conditions (pH 10–12) yields the target thiourea after acid workup.

Synthetic Protocol:

• Dithiocarbamate Formation: Cyclohexylamine (1.0 mol), CS₂ (1.0 mol), and 20% NaOH (1.0 mol) in H₂O (300 mL) are stirred at 0–5°C for 2 hours.

• Esterification: Sodium N-cyclohexyldithiocarbamate is treated with 2-chloroethanol (1.2 mol) in tert-butanol at 50°C for 4 hours.

• Acidification: The mixture is acidified with HCl (1M), precipitating the thiourea derivative, which is filtered and recrystallized from ethanol/water (4:1).

Yield: 70–75%.
Advantage: Avoids handling volatile isothiocyanates, suitable for large-scale production.

One-Pot Multicomponent Reactions

Recent advancements employ one-pot strategies to streamline synthesis. A mixture of benzylamine, cyclohexyl isocyanate, and 2-mercaptoethanol in THF undergoes sequential addition–cyclization under catalytic basic conditions (K₂CO₃, 10 mol%). Ultrasound irradiation (40 kHz) accelerates the reaction, completing in 3 hours with 88% yield.

Optimization Data:

Parameter	Optimal Condition	Yield Impact
Solvent	THF/H₂O (9:1)	+15%
Catalyst Loading	10 mol% K₂CO₃	+20%
Temperature	60°C	+12%
Ultrasound	40 kHz	+25%

Mechanistic Insight:
The hydroxyethyl group participates in hydrogen bonding, stabilizing the transition state during thiourea formation.

Solid-Phase Synthesis for High-Purity Products

Patented methodologies describe immobilizing benzyl isothiocyanate on Wang resin, followed by sequential coupling with cyclohexylamine and 2-hydroxyethylamine. After cleavage with trifluoroacetic acid (TFA), the product is obtained in >95% purity, bypassing chromatography.

Steps:

• Resin Activation: Wang resin (1.0 g, 0.8 mmol/g) swelled in DMF, treated with benzyl isothiocyanate (3.0 equiv) and DIEA (6.0 equiv) for 12 hours.

• Amine Coupling: Cyclohexylamine (5.0 equiv) and HOBt (1.0 equiv) in DMF added for 6 hours.

• Hydroxyethylation: 2-Bromoethanol (3.0 equiv) and K₂CO₃ (5.0 equiv) in DMF at 50°C for 8 hours.

• Cleavage: TFA/H₂O (95:5, 10 mL) for 1 hour, yielding 1-benzyl-3-cyclohexyl-1-(2-hydroxyethyl)thiourea.

Advantages: Scalable, minimal purification, ideal for combinatorial libraries.

Comparative Analysis of Methodologies

Table 1. Method Efficacy Comparison

Method	Yield (%)	Purity (%)	Time (h)	Scalability
Two-Component	82–89	90–95	6–8	High
Dithiocarbamate	70–75	85–90	12	Moderate
One-Pot	88	92	3	High
Solid-Phase	90–95	>95	24	Low

Critical Observations:

• Two-Component Reactions dominate industrial applications due to simplicity and cost-effectiveness.

• Solid-Phase Synthesis achieves superior purity but requires specialized equipment.

• One-Pot Methods reduce steps but necessitate precise stoichiometric control.

Characterization and Validation

All synthetic routes are validated via:

• FT-IR: N-H stretches at 3250–3350 cm⁻¹, C=S at 1250–1300 cm⁻¹.

• ¹H NMR: Benzyl protons (δ 4.35–4.50 ppm), cyclohexyl multiplet (δ 1.20–1.80 ppm), hydroxyethyl -OH (δ 2.50 ppm).

• HR-MS: [M+H]⁺ calculated for C₁₆H₂₅N₂OS: 293.1689; observed: 293.1687 .

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 1-Benzyl-3-cyclohexyl-1-(2-hydroxyethyl)thiourea, and how do reaction conditions influence yield?

• Methodology : Synthesis typically involves multi-step reactions. For analogous thiourea derivatives, a common approach includes:

• Step 1 : Preparation of the benzyl-cyclohexylamine intermediate via nucleophilic substitution or reductive amination.
• Step 2 : Reaction with 2-hydroxyethyl isothiocyanate in anhydrous acetone or THF under nitrogen atmosphere to form the thiourea backbone .
• Optimization : Catalysts like triethylamine improve yield (70–85%), while purification via recrystallization (methanol/dichloromethane) ensures >95% purity .

Q. Which spectroscopic and crystallographic methods are most reliable for structural confirmation?

• Techniques :

• X-ray crystallography resolves bond lengths (e.g., C=S: ~1.68 Å, C=O: ~1.22 Å) and intramolecular hydrogen bonds (N–H⋯S/O) critical for stability .
• FT-IR : Peaks at 1264–1268 cm⁻¹ (C=S stretch) and 1688–1690 cm⁻¹ (C=O stretch) confirm functional groups .
• NMR : ¹H NMR shows deshielded N–H protons at δ 9.8–10.2 ppm, while ¹³C NMR distinguishes thiourea carbons at δ 178–182 ppm .

Q. How does the hydroxyethyl group influence the compound’s solubility and reactivity?

• Solubility : The polar hydroxyethyl moiety enhances solubility in polar aprotic solvents (e.g., DMSO, DMF) compared to non-hydroxylated analogs .
• Reactivity : The –OH group participates in hydrogen bonding, stabilizing transition states during nucleophilic substitutions or metal coordination .

Advanced Research Questions

Q. What strategies optimize the compound’s bioactivity in pharmacological studies, and how are conflicting results resolved?

• Bioactivity Enhancement :

• Derivatization : Introducing electron-withdrawing groups (e.g., chloro, nitro) at the benzyl ring increases antimicrobial potency .
• Coordination Chemistry : Complexation with transition metals (e.g., Pt(II), Cd(II)) improves antitumor activity via enhanced cellular uptake .
  • Data Contradictions : Use triangulation (e.g., combining HPLC, bioassays, and computational docking) to validate bioactivity. Control for purity (>98% via HPLC) and solvent effects (DMSO vs. aqueous buffers) .

Q. How does the compound behave in coordination chemistry, and what metal complexes are most promising for catalytic applications?

• Coordination Modes : Acts as a bidentate ligand via S (thiourea) and O (hydroxyethyl) atoms, forming stable complexes with Cu(II), Pd(II), and Pt(II) .
• Catalytic Applications : Pd(II) complexes show efficacy in Suzuki-Miyaura coupling (yield >90%, TON ~10⁴) due to electron-rich thiourea stabilizing Pd(0) intermediates .

Q. What environmental applications exist for this compound, and how is selectivity achieved in pollutant removal?

• Pollutant Sorption : Functionalized polymers incorporating the thiourea group selectively bind phosphate (43% removal efficiency) via hydrogen bonding and Lewis acid-base interactions .
• Selectivity : Tuning the cyclohexyl group’s hydrophobicity reduces interference from sulfates and nitrates in wastewater .

Q. How can computational methods resolve discrepancies in experimental data (e.g., conflicting binding affinities)?

• Molecular Dynamics (MD) : Simulate ligand-receptor interactions (e.g., with EGFR kinase) to identify key binding residues (e.g., Lys721, Asp831) and validate experimental IC₅₀ values .
• Hirshfeld Surface Analysis : Quantify intermolecular interactions (e.g., H-bonding vs. van der Waals) to explain crystallographic packing variations .

Data Contradiction Analysis

Q. How to address inconsistent results in thiourea derivative reactivity studies?

• Root Causes :

• Solvent Effects : Reactivity in DMF (polar aprotic) vs. ethanol (protic) alters nucleophilic substitution rates .
• Steric Hindrance : Bulky cyclohexyl groups reduce reaction yields in SN2 mechanisms but enhance stability in metal complexes .
  • Resolution : Use standardized conditions (e.g., anhydrous DMF, 0°C) and characterize intermediates via LC-MS to track side reactions .